Cas no 898361-87-0 (2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-87-0
• MF: C₁₉H₂₃N₅O₃S
• MW: 401.482622385025
• CID: 5481682
• Update Time: 2025-07-14

2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-methylpiperidin-1-yl)-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C19H23N5O3S/c1-3-15-20-19-23(21-15)18(25)17(28-19)16(22-10-8-12(2)9-11-22)13-4-6-14(7-5-13)24(26)27/h4-7,12,16,25H,3,8-11H2,1-2H3
• InChI Key： KZXPZDYKJFVUFB-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(N3CCC(C)CC3)C3=CC=C([N+]([O-])=O)C=C3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898361-87-0)

The compound 2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, identified by its CAS No. 898361-87-0, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique molecular framework, combining a triazolothiazole core with a 4-methylpiperidine and 4-nitrophenyl moiety, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has surged, driven by advancements in drug discovery and precision agriculture. This compound’s nitrophenyl group enhances its electron-withdrawing properties, making it a candidate for designing photosensitive materials or catalytic intermediates. Its triazolothiazole backbone is also under investigation for antimicrobial and anti-inflammatory properties, aligning with global trends in combating antibiotic resistance.

The synthesis of CAS No. 898361-87-0 involves multi-step organic reactions, often starting with the condensation of 1,2,4-triazole derivatives with thiazole precursors. Optimizing its yield and purity remains a focal point for chemists, as evidenced by peer-reviewed studies highlighting its challenging yet rewarding preparation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring reproducibility in research settings.

From an industrial perspective, 2-ethyl-5-(4-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is gaining traction due to its compatibility with green chemistry principles. Solvent-free synthesis and catalytic methods are being explored to minimize environmental impact, addressing the growing consumer preference for sustainable chemical processes. This aligns with broader initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Frequently asked questions about this compound include its solubility profile (DMSO or ethanol are common solvents), stability under varying pH conditions, and potential synergies with other bioactive molecules. Computational modeling studies, leveraging AI-driven molecular docking, have further illuminated its interaction with biological targets, offering insights for structure-activity relationship (SAR) optimization.

In conclusion, CAS No. 898361-87-0 exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to material engineering—underscore its relevance in addressing contemporary challenges. As research progresses, this compound may pave the way for breakthroughs in targeted therapies and eco-friendly agrochemicals, solidifying its place in the scientific lexicon.